Cas no 78449-71-5 (1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester)

• Product Name: 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
• CAS No: 78449-71-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1795498
• PubChem ID: 10797545
• Update Time: 2025-04-21

1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
• ethyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
• 78449-71-5
• SCHEMBL10842293
• AKOS040804856
• F97542
• ethyl hexahydro-1H-pyrrolizine-7a-carboxylate
• DB-401630
• MPCNRVQFHCDTSN-UHFFFAOYSA-N
• pyrrolizidine-7a-carboxylic acid ethylester
• Ethyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
• DTXSID80444983

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)10-5-3-7-11(10)8-4-6-10/h2-8H2,1H3
• InChI Key： MPCNRVQFHCDTSN-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCCN1CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų